Cas no 493-08-3 (3,4-Dihydro-2H-1-benzopyran)

3,4-Dihydro-2H-1-benzopyran structure

Product Name:3,4-Dihydro-2H-1-benzopyran

CAS No:493-08-3

MF:C₉H₁₀O

MW:134.175102710724

MDL:MFCD00138123

CID:330777

PubChem ID:136319

Update Time:2025-04-19

3,4-Dihydro-2H-1-benzopyran Chemical and Physical Properties

- Chroman
- 2H-1-Benzopyran,3,4-dihydro-
- 3,4-dihydro-2H-chromene
- Chromane
- (3,4-DIHYDRO-(2H)-1-BENZOPYRANE)
- 2,3-dihydro-4H-benzopyran
- 2H-1-Benzopyran,3,4-dihydro
- 3,4-Dihydro-2H-1-benzopyran
- 3,4-dihydrobenzo[b]pyran
- 3,4-dihydrobenzopyran
- benzoxane
- CHROMANE ACID
- dihydrobenzopyran
- 3,4-Dihydro-(1H)-benzopyrane
- 2H-1-Benzopyran, 3,4-dihydro-
- VZWXIQHBIQLMPN-UHFFFAOYSA-N
- racemic chroman
- Benzopyran, 3,4-dihydro
- 3,4-dihydro-1-benzopyran
- 3,4-dihydro-2H-benzopyran
- F13522
- Q1087547
- EJ8R7LY9PK
- SCHEMBL8447
- SCHEMBL5838881
- CHEBI:33224
- AKOS006227680
- 493-08-3
- A871816
- AS-3232
- FT-0733518
- SY174231
- Z728136016
- MFCD00138123
- EN300-51665
- CS-M3130
- DTXSID10197758
- UNII-EJ8R7LY9PK
- 3,4-dihydrobenzo(b)pyran
- DB-013322
- DTXCID70120249
- ALBB-025929
- MDL： MFCD00138123
- Inchi： 1S/C9H10O/c1-2-6-9-8(4-1)5-3-7-10-9/h1-2,4,6H,3,5,7H2
- InChI Key： VZWXIQHBIQLMPN-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2CCC1

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449042610-10g	Chroman	493-08-3	95%	10g	$488.40	2023-09-01
Alichem	A449042610-25g	Chroman	493-08-3	95%	25g	$916.30	2023-09-01
Alichem	A449042610-100g	Chroman	493-08-3	95%	100g	$2355.32	2023-09-01
Chemenu	CM162675-10g	Chromane	493-08-3	95%	10g	$312	2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GA307-50mg	3,4-Dihydro-2H-1-benzopyran	493-08-3	98%	50mg	￥116.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GA307-200mg	3,4-Dihydro-2H-1-benzopyran	493-08-3	98%	200mg	￥194.0	2022-06-10
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY174231-0.25g	Chroman	493-08-3	≥97%	0.25g	¥193.00	2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY174231-1g	Chroman	493-08-3	≥97%	1g	¥398.00	2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY174231-5g	Chroman	493-08-3	≥97%	5g	¥1605.00	2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY174231-10g	Chroman	493-08-3	≥97%	10g	¥3200.00	2025-04-14

19438-60-9

1675-54-3

493-08-3

538-43-2

80-05-7

764-93-2

85-42-7

591-49-1

Reaction Conditions

1.1 Solvents: Water ; 30 min, 280 °C

Reference

Decomposition behavior and decomposition products of epoxy resin cured with MeHHPA in near-critical water

Gong, Xianyun; et al, Journal of Wuhan University of Technology, 2013, 28(4), 781-786

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